Cas no 73863-47-5 (Quinoline,2-chloro-7-methyl-3-phenyl-)

Quinoline,2-chloro-7-methyl-3-phenyl- structure
73863-47-5 structure
Product Name:Quinoline,2-chloro-7-methyl-3-phenyl-
CAS No:73863-47-5
MF:C16H12ClN
MW:253.726182937622
CID:554829
PubChem ID:4256079
Update Time:2025-04-19

Quinoline,2-chloro-7-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Quinoline,2-chloro-7-methyl-3-phenyl-
    • 2-CHLORO-7-METHYL-3-PHENYLQUINOLINE
    • 2-chloro-7-methyl-3-phenyl-quinoline
    • Quinoline,2-chloro-7-methyl-3-phenyl
    • FT-0611894
    • DTXSID80401298
    • MFCD02179795
    • AKOS000320103
    • SCHEMBL15374649
    • 73863-47-5
    • Inchi: 1S/C16H12ClN/c1-11-7-8-13-10-14(12-5-3-2-4-6-12)16(17)18-15(13)9-11/h2-10H,1H3
    • InChI Key: UXEPEEALYXYHAE-UHFFFAOYSA-N
    • SMILES: ClC1=C(C2C=CC=CC=2)C=C2C=CC(C)=CC2=N1

Computed Properties

  • Exact Mass: 253.06600
  • Monoisotopic Mass: 253.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9A^2
  • XLogP3: 5.1

Experimental Properties

  • Density: 1.206
  • Boiling Point: 380.6°C at 760 mmHg
  • Flash Point: 215.9°C
  • Refractive Index: 1.647
  • PSA: 12.89000
  • LogP: 4.86360
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